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Compound of Interest

Compound Name: BABASSUAMIDE DEA

Cat. No.: B1168881

An In-depth Technical Guide to Babassuamide DEA

Introduction

Babassuamide DEA is a diethanolamide derived from the fatty acids of babassu oil, which is
extracted from the nuts of the babassu palm (Attalea speciosa). It belongs to the class of fatty
acid diethanolamides, which are nonionic surfactants widely utilized in the cosmetics and
personal care industries.[1][2] This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, toxicological profile, and industrial applications
of Babassuamide DEA, intended for researchers, scientists, and professionals in drug
development.

Chemical Structure and Identification

Babassuamide DEA is not a single chemical entity but rather a mixture of N,N-bis(2-
hydroxyethyl) amides of the fatty acids present in babassu oil.[1] The primary fatty acids in
babassu oil are lauric acid, myristic acid, and oleic acid. The general chemical structure can be
represented as follows, where R-C(=0)- represents the fatty acyl group from babassu oil.

General Chemical Structure of Babassuamide DEA
Where R represents the alkyl chain from babassu fatty acids.

Synonyms:
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Amides, babassu oil, N,N-bis(hydroxyethyl)-[1]

Babassu amides, N,N-bis(2-hydroxyethyl)-[3]

DIETHANOLAMINE BABASSU FATTY ACID CONDENSATE[1]

N,N-BIS(2-HYDROXYETHYL)BABASSU FATTY ACID AMIDE[1]

Physicochemical Properties

Specific quantitative physicochemical data for Babassuamide DEA is not readily available in
the public domain. However, data for chemically similar fatty acid diethanolamides, such as
Cocamide DEA, provide a reasonable approximation of its properties.

Value (for related

Property ) Source
Appearance Viscous, amber-colored liquid [4115]
Molecular Weight ( g/mol ) 280 - 290 (for Cocamide DEA) [6]
Melting Point (°C) 23 - 35 (for Cocamide DEA) [718]
Boiling Point (°C) 169 - 275 (for Cocamide DEA) [819]
Solubility Soluble in water [51[71[10]
pH (1% aqueous solution) 9.0-10.7 [O1[11][12]

**4. Manufacturing Process

The general manufacturing process for fatty acid diethanolamides like Babassuamide DEA
involves the condensation reaction of fatty acids or their methyl esters with diethanolamine.[10]
[13] This reaction is typically carried out at elevated temperatures.[11] The molar ratio of the
reactants is a critical parameter that influences the purity and composition of the final product.
[13]
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General manufacturing process of Babassuamide DEA.

**5. Industrial and Commercial Applications

Babassuamide DEA is a multifunctional ingredient primarily used in the cosmetic and personal
care industries. Its functions include:

Surfactant - Foam Boosting: It enhances the volume and stability of foam in cleansing
products.[2][3]

 Viscosity Controlling Agent: It is used to thicken the aqueous phase of cosmetics and
personal care products.[2][3]

» Hair Conditioning Agent: It leaves hair easy to comb, soft, and shiny.[2]

» Emulsifying Agent: It helps to mix and stabilize oil and water-based ingredients in
formulations.[4][5]

Common products containing Babassuamide DEA include shampoos, hair conditioners, body
washes, liquid hand soaps, and facial cleansers.[1][2]

Toxicological Profile and Safety Assessment

The safety of fatty acid diethanolamides, including Babassuamide DEA, has been reviewed by
regulatory bodies like the Cosmetic Ingredient Review (CIR) Expert Panel.[7][14]
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Toxicological Endpoint Summary of Findings Source

Fatty acid diethanolamides are
o considered slightly toxic to
Acute Oral Toxicity o ] [10]
non-toxic in acute oral studies

in rats.

Not found to be dermal toxins
Dermal Toxicity in acute and subchronic animal  [10]

studies.

Can cause mild to moderate

skin irritation.[10][15] The CIR
Skin Irritation Expert Panel concluded that

products should be formulated

to be non-irritating.[16]

Can cause mild to moderate

Eye Irritation o
eye irritation.[10][15]

Diethanolamine (DEA), which
can be present as an impurity,
is classified by the IARC as
"possibly carcinogenic to
Carcinogenicity humans" (Group 2B).[17] High
doses of related chemicals
have been associated with
liver cancers in laboratory

animals.[15]

DEA compounds can react
with nitrosating agents to form
N-nitrosodiethanolamine

) ) ) (NDELA), a potent carcinogen.

Nitrosamine Formation )

[10] Therefore, Babassuamide
DEA should not be used in
products containing nitrosating

agents.[7][16]
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The CIR Expert Panel has concluded that Babassuamide DEA is safe for use in rinse-off
cosmetic products and safe at concentrations up to 10% in leave-on products.[5][14] They
caution that these ingredients should not be used in cosmetic products where N-nitroso

compounds may form.[7][16]

Safety Assessment of Babassuamide DEA

Toxicological Data
Gotential for Irritati@ [Carcinogenicity Concerns] Nitrosamine FormatiorD
~ ~

egulatory|Conclusio

Click to download full resolution via product page
Key considerations in the safety assessment of Babassuamide DEA.

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in this guide are not fully
available in the referenced safety assessments. These documents typically summarize the
results rather than providing a step-by-step methodology. However, the studies conducted
generally follow standardized guidelines for toxicological testing of cosmetic ingredients. A
general overview of the types of experiments performed is provided below.

Acute Oral Toxicity Studies (e.g., OECD TG 401, 420, or 423)

» Objective: To determine the short-term toxicity of a substance when administered in a single

oral dose.
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e General Procedure: A single dose of the test substance is administered to a group of fasted
animals (typically rats) by gavage. The animals are observed for a period (e.g., 14 days) for
signs of toxicity and mortality. The LD50 (the dose estimated to be lethal to 50% of the test
animals) is then calculated.

Dermal Irritation/Corrosion Studies (e.g., OECD TG 404)
o Objective: To assess the potential of a substance to cause irritation or corrosion to the skin.

e General Procedure: A small amount of the test substance is applied to a shaved patch of
skin on an animal (typically a rabbit) and covered with a gauze patch. The patch is removed
after a specified time (e.g., 4 hours), and the skin is evaluated for signs of erythema
(redness) and edema (swelling) at various time points.

Eye Irritation/Corrosion Studies (e.g., OECD TG 405)

o Objective: To determine the potential of a substance to cause irritation or damage to the
eyes.

o General Procedure: A small amount of the test substance is instilled into one eye of an
animal (typically a rabbit), with the other eye serving as a control. The eyes are examined for
signs of corneal opacity, iritis, conjunctival redness, and chemosis (swelling) at specific
intervals after application.

Conclusion

Babassuamide DEA is a versatile and widely used ingredient in the cosmetic industry, valued
for its surfactant, foaming, and viscosity-modifying properties. While it has a good safety profile
for use in rinse-off products and at limited concentrations in leave-on products, formulators
must be mindful of its potential for skin and eye irritation. A critical consideration is the potential
for nitrosamine formation, and therefore, it should not be used in formulations containing
nitrosating agents. The presence of free diethanolamine as an impurity should also be
minimized. Further research to delineate the specific physicochemical and toxicological
properties of Babassuamide DEA, distinct from other fatty acid diethanolamides, would be
beneficial for the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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